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Compound of Interest

Compound Name: 4-Bromo-2-methyl-6-nitroaniline

Cat. No.: B042567 Get Quote

4-Bromo-2-methyl-6-nitroaniline is an organic compound with the chemical formula

C₇H₇BrN₂O₂.[1] Its molecular weight is 231.05 g/mol .[1] The compound's structure, featuring

bromine, methyl, and nitro groups on an aniline core, makes it a valuable intermediate in the

synthesis of various pharmaceutical agents, including CK2 inhibitors and telmisartan-glitazone

hybrid analogs.[2][3]

Melting Point Data
The melting point is a critical physical property used to determine the purity of a crystalline

solid. For 4-Bromo-2-methyl-6-nitroaniline (CAS Number: 77811-44-0), the experimentally

determined melting point range is consistently reported in the mid-140s degrees Celsius. The

data from prominent chemical suppliers is summarized below.

Parameter Value Source

Melting Point 143-147 °C Sigma-Aldrich

Melting Point 141.5-147.5 °C
Thermo Scientific Chemicals[4]

[5][6]

Appearance
Crystals or powder, white to

yellow or orange to brown

Thermo Scientific Chemicals[4]

[5][6]

Purity (Assay) ≥96.0% to 97%
Sigma-Aldrich, Thermo

Scientific Chemicals[4][5][6]
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It is crucial to distinguish 4-Bromo-2-methyl-6-nitroaniline from its isomers, which possess

different physical properties. For instance, 2-Bromo-4-methyl-6-nitroaniline (CAS 827-24-7) has

a significantly lower melting point of 64-66 °C.[7] Another related compound, 4-Bromo-2-

nitroaniline (CAS 875-51-4), melts in the range of 110-113 °C.[8]

Experimental Protocol: Melting Point Determination
The following is a standard methodology for determining the melting point range of a solid

organic compound like 4-Bromo-2-methyl-6-nitroaniline using a capillary melting point

apparatus.

Objective: To determine the temperature range over which the solid sample melts, providing an

indication of its purity.

Materials and Equipment:

4-Bromo-2-methyl-6-nitroaniline sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the 4-Bromo-2-methyl-6-nitroaniline sample is completely dry. If necessary, dry

the sample in a desiccator or a vacuum oven at an appropriate temperature below its

melting point.

Place a small amount of the crystalline sample into a clean, dry mortar and gently grind it

into a fine powder using a pestle. This ensures uniform packing in the capillary tube.

Capillary Tube Packing:
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Tamp the open end of a capillary tube into the powdered sample until a small amount of

the solid (2-3 mm in height) is collected.

Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to

pack the sample tightly into the sealed end.

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Set the apparatus to a heating rate appropriate for the sample. For a substance with an

expected melting point around 145 °C, a rapid heating rate can be used to reach

approximately 125 °C, followed by a slower rate of 1-2 °C per minute.

Melting Point Observation:

Observe the sample through the magnifying eyepiece.

Record the temperature (T₁) at which the first drop of liquid appears.

Continue heating slowly and record the temperature (T₂) at which the entire solid sample

has completely melted into a clear liquid.

Reporting:

The melting point is reported as a range from T₁ to T₂.

A pure sample will typically exhibit a sharp melting point range of 1-2 °C. A broader range

may indicate the presence of impurities.

Visualizations
The following diagrams illustrate the experimental workflow for melting point determination and

the logical relationship between sample purity and the observed melting point range.
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Compound State Melting Point Observation

High Purity
Narrow Range

(e.g., 145-146°C)
 leads to 

Contains Impurities Broad & Depressed Range
(e.g., 138-144°C)

 leads to 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042567#4-bromo-2-methyl-6-nitroaniline-melting-
point-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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